[(4,6,8-Trimethyl-2-quinolinyl)sulfanyl]acetic acid

• IUPAC Name: 2-(4,6,8-trimethylquinolin-2-yl)sulfanylacetic acid
• InChI: InChI=1S/C14H15NO2S/c1-8-4-10(3)14-11(5-8)9(2)6-12(15-14)18-7-13(16)17/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key: RICKPVBSGGMAPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=CC(=N2)SCC(=O)O)C)C
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

[(4,6,8-Trimethyl-2-quinolinyl)sulfanyl]acetic acid, commonly known as TQSA, is a sulfur-containing organic compound. It is a derivative of quinoline and has been used in various scientific research studies due to its unique chemical properties.

Mechanism of Action

TQSA exerts its biological effects through various mechanisms. It has been found to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress in cells. TQSA also modulates the activity of various enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
TQSA has been shown to exhibit a range of biochemical and physiological effects. It has been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. TQSA also reduces the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, TQSA has been found to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of using TQSA in lab experiments is its low toxicity and high solubility in water. TQSA is also relatively easy to synthesize and purify. However, one of the limitations of using TQSA is its limited stability in certain conditions, which may affect the reproducibility of results.

Future Directions

There are several potential future directions for the use of TQSA in scientific research. One area of interest is the development of TQSA-based drugs for the treatment of neurodegenerative diseases. Another potential direction is the use of TQSA as a therapeutic agent for the treatment of cancer. Further studies are also needed to elucidate the exact mechanisms of action of TQSA and its potential side effects.

Synthesis Methods

TQSA can be synthesized through a multistep process involving the reaction of 2-methylquinoline with sodium hydride, followed by the reaction with chloroacetic acid and thioacetic acid. The final product is obtained through purification and recrystallization.

Scientific Research Applications

TQSA has been widely used in scientific research studies due to its potential therapeutic applications. It has been found to exhibit antioxidant, anti-inflammatory, and anticancer properties. TQSA has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.